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Compound of Interest

Compound Name: Zinc nitrate hexahydrate

Cat. No.: B156634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of zinc nitrate
hexahydrate in various solvents. The document is intended for researchers, scientists, and

professionals in drug development who require precise and reliable data for their work. This

guide includes quantitative solubility data, detailed experimental protocols for solubility

determination, and a visual representation of the experimental workflow.

Core Topic: Solubility of Zinc Nitrate Hexahydrate
Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) is a colorless, crystalline, and highly deliquescent

salt.[1] Its solubility is a critical parameter in numerous applications, including the synthesis of

coordination polymers, the preparation of zinc oxide nanomaterials, and its use as a mordant in

the dyeing industry. Understanding its behavior in different solvents is essential for process

optimization, formulation development, and ensuring desired reaction kinetics.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for zinc nitrate
hexahydrate in various solvents.
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Solvent Temperature (°C) Solubility Notes

Water 20 184.3 g / 100 mL
For the hexahydrate

form.[1][2][3][4][5]

Water 40 327 g / 100 mL
For the trihydrate

form.[1][2][3][5]

Ethanol Not Specified Soluble / Very Soluble

Specific quantitative

data is not readily

available in the

literature.[1][2][3][5][6]

[7][8]

Methanol Not Specified Soluble

Specific quantitative

data is not readily

available in the

literature.

Acetone Not Specified No Data Available

Dimethylformamide

(DMF)
Not Specified Soluble

Implied by its use as a

solvent in reactions

involving zinc nitrate,

but specific

quantitative data is not

available.

Experimental Protocols for Solubility Determination
The determination of the solubility of an inorganic salt like zinc nitrate hexahydrate can be

carried out using several established methods. The choice of method often depends on the

desired precision, the nature of the solvent, and the available analytical instrumentation. Below

are detailed methodologies for commonly employed techniques.

Isothermal Saturation Method (Gravimetric
Determination)
This is a classical and widely used method for determining the solubility of a solid in a liquid.
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Objective: To determine the mass of zinc nitrate hexahydrate that dissolves in a given mass

or volume of a solvent at a constant temperature to form a saturated solution.

Materials and Equipment:

Zinc nitrate hexahydrate

Solvent of interest (e.g., deionized water, ethanol)

Constant temperature water bath or incubator

Analytical balance

Volumetric flasks

Beakers or flasks with stoppers

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

Drying oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of zinc nitrate hexahydrate to a known volume or mass of the

solvent in a sealable flask. The excess solid ensures that the solution reaches saturation.

Place the flask in a constant temperature bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure that equilibrium is reached. The time required to reach equilibrium should

be determined experimentally.

Sample Withdrawal and Filtration:

Once equilibrium is established, stop the stirring and allow the undissolved solid to settle.
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Carefully withdraw a known volume or mass of the supernatant (the clear saturated

solution) using a pre-heated or pre-cooled pipette to the experimental temperature to

avoid precipitation or further dissolution.

Immediately filter the withdrawn sample to remove any undissolved microcrystals. A

syringe filter is suitable for this purpose.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish or beaker.

Transfer the filtered saturated solution to the pre-weighed container and record the total

mass.

Carefully evaporate the solvent in a drying oven at a temperature that is sufficient to

remove the solvent but below the decomposition temperature of zinc nitrate
hexahydrate.

Once all the solvent has been evaporated, cool the container in a desiccator to room

temperature and weigh it again.

The mass of the dissolved zinc nitrate hexahydrate is the difference between the final

and initial mass of the container.

Calculation of Solubility:

The solubility can be expressed in various units, such as g/100 g of solvent, g/100 mL of

solvent, or mol/L.

Analytical Methods for Concentration Determination
Instead of evaporating the solvent, the concentration of the saturated solution can be

determined using various analytical techniques.

Titration: The zinc content in a known volume of the saturated solution can be determined by

complexometric titration with a standardized solution of EDTA (ethylenediaminetetraacetic

acid).
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Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or Atomic

Absorption Spectroscopy (AAS): These highly sensitive techniques can be used to determine

the concentration of zinc in a diluted sample of the saturated solution.

UV-Visible Spectrophotometry: The nitrate concentration can be determined

spectrophotometrically, although this method may be prone to interference from other

species that absorb in the same wavelength range.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the solubility of zinc nitrate hexahydrate.
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Experimental Workflow for Solubility Determination
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Caption: A flowchart illustrating the key steps in the experimental determination of solubility.
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Conclusion
This technical guide has summarized the available solubility data for zinc nitrate hexahydrate
and provided detailed experimental protocols for its determination. While the solubility in water

is well-documented at various temperatures, there is a notable lack of specific quantitative data

for organic solvents in the publicly available literature. The provided experimental workflows

offer a robust framework for researchers to determine the solubility in solvents relevant to their

specific applications, thereby addressing this data gap and enabling more precise control over

processes involving this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zinc nitrate - Wikipedia [en.wikipedia.org]

2. Page loading... [guidechem.com]

3. Zinc nitrate hexahydrate | 10196-18-6 [chemicalbook.com]

4. Zinc Nitrate | Zn(NO3)2 | CID 24518 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Zinc nitrate hexahydrate CAS#: 10196-18-6 [m.chemicalbook.com]

6. Zinc Nitrate Hexahydrate High Pure Worldwide Delivery [nanoshel.com]

7. Zinc nitrate hexahydrate, 99% (metals basis) | Fisher Scientific [fishersci.ca]

8. shop.chemsupply.com.au [shop.chemsupply.com.au]

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of Zinc
Nitrate Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156634#solubility-of-zinc-nitrate-hexahydrate-in-
different-solvents]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b156634?utm_src=pdf-body
https://www.benchchem.com/product/b156634?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Zinc_nitrate
https://www.guidechem.com/encyclopedia/zinc-nitrate-hexahydrate-dic417583.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4421557.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-Nitrate
https://m.chemicalbook.com/ProductChemicalPropertiesCB4421557_EN.htm
https://www.nanoshel.com/product/zinc-nitrate-hexahydrate
https://www.fishersci.ca/shop/products/zinc-nitrate-hexahydrate-99-metals-basis-thermo-scientific/p-4412873
https://shop.chemsupply.com.au/documents/ZA008.pdf
https://www.benchchem.com/product/b156634#solubility-of-zinc-nitrate-hexahydrate-in-different-solvents
https://www.benchchem.com/product/b156634#solubility-of-zinc-nitrate-hexahydrate-in-different-solvents
https://www.benchchem.com/product/b156634#solubility-of-zinc-nitrate-hexahydrate-in-different-solvents
https://www.benchchem.com/product/b156634#solubility-of-zinc-nitrate-hexahydrate-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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